3-fluoro-N-(3-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide

• IUPAC Name: 3-fluoro-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• InChI: InChI=1S/C22H14FN5OS/c23-16-6-1-5-15(12-16)22(29)24-17-7-2-4-14(13-17)18-9-10-20-25-26-21(28(20)27-18)19-8-3-11-30-19/h1-13H,(H,24,29)
• InChI Key: JBMPWSXTXZJTDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC(=CC=C2)F)C3=NN4C(=NN=C4C5=CC=CS5)C=C3
• Molecular Formula: C22H14FN5OS
• Molecular Weight: 415.4 g/mol

Description

“3-fluoro-N-(3-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide” is a complex organic compound. It contains a thiophene moiety, which is a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of such compounds often involves strategies like heterocyclization of various substrates. The presence of a thiophene ring, a triazole moiety, and a pyridazine ring suggests that multiple steps might be involved in its synthesis, possibly including condensation reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The two benzene rings in similar compounds have been found to be inclined to one another. The presence of fluorine atoms could also influence the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, given its complex structure. The presence of reactive groups like the triazole and thiophene moieties could make it participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Thiophene, a component of this compound, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C.

Scientific Research Applications

Anticancer Activity: Investigating the cytotoxic effects of this compound against cancer cell lines could lead to the development of novel anticancer agents. Further studies are needed to understand its mechanism of action and optimize its efficacy.

Anti-Inflammatory Properties: The compound’s structural features suggest possible anti-inflammatory activity. . Investigating its impact on inflammatory markers and pathways could provide valuable insights.

Synthetic Chemistry and Methodology

Understanding the synthetic routes to this compound is crucial for its efficient preparation:

• . Researchers continue to explore alternative synthetic routes and modifications.

Future Directions

The future research on this compound could involve further exploration of its therapeutic properties, given the reported biological activity of thiophene and triazole derivatives. Additionally, its synthesis could be optimized for better yield and purity.

Mechanism of Action

Target of Action

The primary targets of 3-fluoro-N-(3-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide are likely to be various enzymes and receptors in the biological system . The compound’s triazole nucleus, which contains two carbon and three nitrogen atoms, is readily capable of binding with these targets .

Mode of Action

The nitrogen atoms of the 1,2,4-triazole ring in the compound bind to the iron in the heme moiety of Cytochrome P450 enzymes . The phenyl moieties have a key interaction in the active site of the enzyme . This interaction can lead to changes in the enzyme’s activity, potentially influencing various biological processes.

Biochemical Pathways

The compound’s interaction with its targets can affect various biochemical pathways. For instance, it may incite the mitochondrial apoptotic pathway by up-regulating Bax and down-regulating Bcl2, eventually leading to the activation of Caspase 3 in cells and initiation of cell death via the mitochondrial apoptotic pathway .

Pharmacokinetics

Triazole compounds, in general, are known to bind readily in the biological system with a variety of enzymes and receptors , suggesting potential bioavailability.

Result of Action

The molecular and cellular effects of the compound’s action can vary depending on the specific targets and pathways involved. As mentioned earlier, one potential effect is the initiation of cell death via the mitochondrial apoptotic pathway .